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Compound of Interest

Compound Name: 6-Nitrophthalide

Cat. No.: B1346156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

6-Nitrophthalide. The following sections detail the physical and chemical properties, hazard

identification, personal protective equipment, and emergency procedures necessary for the

safe use of this compound in a laboratory setting.

Compound Identification and Properties
6-Nitrophthalide is a solid crystalline compound.[1] A summary of its key physical and

chemical properties is provided below.
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Property Value Source

Molecular Formula C₈H₅NO₄ [1][2]

Molecular Weight 179.13 g/mol [2][3]

Appearance Light yellow Solid Crystalline [1][2]

CAS Number 610-93-5 [1][4][5]

Melting Point > 300 °C / > 572 °F [6]

Solubility
Insoluble in water; 0.4g/L (25

ºC)
[2][5]

Odor No information available [1]

Hazard Identification and Classification
6-Nitrophthalide is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[1][3][4]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[3][4]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][3][4]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.[1][4]

Precautionary Statements:[1][4]

P261: Avoid breathing dust/fumes.

P264: Wash all exposed external body areas thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves, protective clothing, eye protection and face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor/physician/first aider/if you feel unwell.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to authorised hazardous or special waste collection

point in accordance with any local regulation.

Experimental Protocols: Safe Handling and Storage
Adherence to strict handling and storage protocols is crucial to minimize risk.

3.1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 6-Nitrophthalide:
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Body Part Recommended Protection Specifications/Standards

Eyes/Face
Safety glasses with side-

shields or goggles.

Conforming to EN166 or

equivalent.[1][5]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber), long-

sleeved laboratory coat.

Inspect gloves before use.[1]

[5]

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator is recommended if

dust is generated or ventilation

is inadequate.

[1][4]

3.2. Handling Procedures

Avoid all personal contact, including inhalation.[4]

Use in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Avoid the formation of dust.[1][5]

Do not eat, drink, or smoke when handling this product.[4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

3.3. Storage Procedures

Store in original containers.[4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4][5]

Store locked up.[4][5]

Store away from incompatible materials and foodstuff containers.[4]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

4.1. First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][4][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical attention. Remove

contaminated clothing and wash before reuse.

[1][4][5]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

feel unwell, call a POISON CENTER or doctor.

[1][4][5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1][5]

4.2. Firefighting Measures

Extinguishing Media: Use extinguishing media suitable for the surrounding area. Water

spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam are appropriate.[4][7]

Specific Hazards: The compound is not considered a significant fire risk; however, containers

may burn.[4] Thermal decomposition can lead to the release of irritating gases and vapors,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1][7]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1][5]
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4.3. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1][5]

Environmental Precautions: Should not be released into the environment.[1][5]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.[4][5] For major spills, alert emergency services and control personal contact

by wearing protective clothing.[4]

Visualized Workflows
The following diagrams illustrate the logical flow for handling emergencies.

Eye Contact Skin Contact Inhalation

Eye Exposure Occurs

Rinse with water for 15 mins

Remove contact lenses

Continue Rinsing

Seek Immediate Medical Attention

Skin Exposure Occurs

Wash with soap and water for 15 mins

Remove contaminated clothing

Irritation Persists?

Seek Medical Attention

Yes

Monitor

No

Inhalation Occurs

Move to Fresh Air

Keep comfortable for breathing

Feel Unwell?

Call POISON CENTER or doctor

Yes

Monitor

No

Click to download full resolution via product page

Caption: First Aid Procedures for 6-Nitrophthalide Exposure.
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Accidental Spill Occurs

Is it a Major Spill?

Ensure Adequate Ventilation

Don Personal Protective Equipment

Avoid Dust Formation

Sweep up material

Place in suitable, closed container for disposal

Dispose of waste according to regulations

No

Alert Emergency Services

Yes

Control Personal Contact

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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